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Compound of Interest

Compound Name: 1-(Allyloxy)decane

Cat. No.: B15342111 Get Quote

Abstract
This application note provides a detailed experimental protocol for the synthesis of 1-
(Allyloxy)decane, a long-chain alkyl allyl ether. The synthesis is achieved through a

Williamson ether synthesis, a robust and widely used method for preparing ethers. This

procedure involves the reaction of 1-decanol with allyl bromide in the presence of a base and a

phase-transfer catalyst, affording the desired product in high yield. This document is intended

for researchers, scientists, and professionals in the field of organic chemistry and drug

development, providing a straightforward and efficient method for the preparation of this and

similar compounds.

Introduction
1-(Allyloxy)decane and related long-chain alkyl allyl ethers are valuable intermediates in

organic synthesis. The presence of both a long alkyl chain and a reactive allyl group allows for

a variety of subsequent chemical transformations. The Williamson ether synthesis is a classic

and reliable method for the preparation of such ethers, proceeding via an SN2 reaction

between an alkoxide and an alkyl halide.[1][2][3] This application note details a specific protocol

for the synthesis of 1-(Allyloxy)decane from commercially available starting materials.

Reaction Scheme
The synthesis of 1-(Allyloxy)decane proceeds via the deprotonation of 1-decanol by a base to

form the corresponding alkoxide, which then undergoes nucleophilic substitution with allyl
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bromide.

Williamson Ether Synthesis

1-Decanol
(CH₃(CH₂)₉OH)

1-(Allyloxy)decane
(CH₃(CH₂)₉OCH₂CH=CH₂)

1.
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(CH₂=CHCH₂Br)

2.

Base (KOH)
Catalyst (TBAI)  
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Caption: Reaction scheme for the synthesis of 1-(Allyloxy)decane.

Experimental Protocol
This protocol is adapted from a procedure described by Rao and Senthilkumar for the

synthesis of allyl decyl ether.[1]

Materials:

1-decanol

Allyl bromide

Potassium hydroxide (KOH) pellets

Tetrabutylammonium iodide (TBAI)

Hexane

Ethyl acetate
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Silica gel (100-200 mesh)

Equipment:

Round-bottom flask

Magnetic stirrer and stir bar

Apparatus for column chromatography

Rotary evaporator

Procedure:

In a round-bottom flask, combine 1-decanol (166 mg, 1.05 mmol), allyl bromide (0.35 mL,

4.04 mmol), one pellet of potassium hydroxide (approximately 120 mg, ~2 mmol), and

tetrabutylammonium iodide (5 mol%).

Stir the mixture at room temperature for 16 hours. The progress of the reaction can be

monitored by thin-layer chromatography (TLC).

Upon completion of the reaction, remove the excess allyl bromide by distillation under

reduced pressure.

The crude product is then purified by column chromatography on a short pad of silica gel

(100–200 mesh, 1 × 5 cm column).

Elute the column with a mixture of hexane and ethyl acetate (95:5) to obtain the pure 1-
(Allyloxy)decane.

The final product is a colorless oil.

Data Presentation
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Parameter Value

Yield 95%[1]

Appearance Colorless oil

IR (neat) 1100, 1660 cm⁻¹[1]

¹H NMR (CDCl₃)

δ 5.87–5.95 (m, 1H), δ 5.15–5.24 (m, 2H), δ

3.97 (d, J = 5.37 Hz, 2H), δ 3.41 (t, J = 13.67

Hz, 2H), δ 1.6 (m, 2H), δ 1.26 (broad s, 14H), δ

0.89 (t, J = 13.2 Hz, 3H)[1]

Experimental Workflow
The following diagram illustrates the key steps in the synthesis and purification of 1-
(Allyloxy)decane.
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Experimental Workflow

Reactants Mixing
(1-decanol, Allyl Bromide, KOH, TBAI)

Reaction
(Room Temperature, 16 h)

Removal of Excess Reagent
(Reduced Pressure Distillation)

Purification
(Silica Gel Column Chromatography)

Final Product
(1-(Allyloxy)decane)

Click to download full resolution via product page

Caption: Workflow for the synthesis of 1-(Allyloxy)decane.

Conclusion
The Williamson ether synthesis provides a highly efficient and straightforward method for the

preparation of 1-(Allyloxy)decane from readily available starting materials. The protocol

described herein, utilizing potassium hydroxide as the base and TBAI as a phase-transfer

catalyst, results in a high yield of the desired product. This application note serves as a

practical guide for the synthesis of this and other long-chain alkyl allyl ethers for applications in

organic synthesis and materials science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Williamson Ether Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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